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Compound of Interest

Compound Name: 4-Fluorophenyl isocyanate

Cat. No.: B073906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety information for 4-
Fluorophenyl isocyanate (CAS No. 1195-45-5), a common reagent in chemical synthesis.[1]

[2][3] Adherence to stringent safety protocols is paramount when handling this compound due

to its hazardous properties. This guide consolidates critical data from various safety data

sheets to facilitate safe laboratory practices.

Chemical Identification and Physical Properties
4-Fluorophenyl isocyanate is a lachrymatory, moisture-sensitive liquid.[2][4] Its primary

identifiers and physical characteristics are summarized below.
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Property Value

CAS Number 1195-45-5[5][6][7][8]

EC Number 214-799-0[5][7][8]

Molecular Formula C₇H₄FNO[7][9][10]

Molecular Weight 137.11 g/mol [7][9][10]

Synonyms
p-Fluorophenyl isocyanate, 1-Fluoro-4-

isocyanatobenzene[4][6][10]

Appearance Clear, colorless to light yellow liquid[2][4][6][8]

Odor Strong[6]

Boiling Point
55 °C @ 8 mmHg (lit.); 68 °C @ 15 Torr[1][6][11]

[12]

Flash Point 53 °C to 60 °C / 127.4 °F to 140 °F[4][6][11]

Density 1.206 g/mL at 25 °C (lit.)[1][9][11]

Refractive Index n20/D 1.5141 (lit.)[1][9][11]

Water Solubility Decomposes[2][12]

Hazard Identification and GHS Classification
4-Fluorophenyl isocyanate is classified as a hazardous substance under the Globally

Harmonized System (GHS). It is a flammable liquid and vapor that poses significant acute

toxicity risks through oral, dermal, and inhalation routes.[5][6][8][11] It is also a known skin and

respiratory sensitizer.[5][6][8][11]
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapour[5][6][8][11]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[5]

[8][11]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[5][8][11]

Acute Toxicity, Inhalation 2 / 4

H331/H332: Toxic/Harmful if

inhaled (Note: Classification

varies)[5][6][8][13]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[6]

[13]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[5][6][8]

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[5][6][8][11]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[5][8][11]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[6][13]

Toxicological Profile and Exposure Pathways
Exposure to 4-fluorophenyl isocyanate can cause significant health effects. Isocyanates, as a

class, are known to cause irritation to the skin, mucous membranes, and respiratory tract.[4]

[14] Chronic overexposure has been linked to permanent lung damage, including decreased

lung function.[4] The primary routes of exposure and the associated target organs are detailed

below.
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Routes of Exposure Target Organs & Systems

Inhalation Lungs / Respiratory System

Irritation, Sensitization,
Pulmonary Edema

Dermal Contact Skin

Irritation, Allergic Reaction,
Hardening

Eye Contact Eyes

Severe Irritation,
Lachrymator

Ingestion Gastrointestinal Tract

Irritation, Nausea,
Vomiting

Click to download full resolution via product page

Caption: Routes of exposure and corresponding target organs for 4-Fluorophenyl isocyanate.

Experimental Protocols: Emergency and Handling
Procedures
While specific toxicological experiment methodologies are not detailed in safety data sheets,

the following protocols for emergency response and handling are mandated based on the

known hazards of the substance.

Immediate medical attention is required for all routes of exposure.[4][6] The following flowchart

outlines the protocol for first aid.
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Inhalation

Skin Contact

Eye Contact Ingestion

Exposure Occurs

Move victim to fresh air

Immediately flush skin with
plenty of soap and water
for at least 15 minutes

Immediately flush eyes with
plenty of water for at

least 15 minutes
Do NOT induce vomiting

If not breathing,
give artificial respiration

If breathing is difficult,
give oxygen

Seek Immediate
Medical Attention

Remove contaminated
clothing and shoes

Remove contact lenses,
if present and easy to do Rinse mouth with water

Give 2-4 cupfuls of
milk or water if conscious

Click to download full resolution via product page

Caption: Standardized first aid response workflow for 4-Fluorophenyl isocyanate exposure.

A strict PPE protocol must be followed to prevent exposure. Engineering controls, such as a

chemical fume hood, are the primary line of defense and must be used.[4][6][14]

Researcher

Required Personal Protective Equipment

Respiratory Protection Full-face or half-face respirator with organic vapor and particulate filters (e.g., ABEK, A2P3). [3, 17]

Eye & Face Protection Chemical splash goggles and face shield. [3, 17]

Hand Protection Chemical-resistant gloves (e.g., nitrile or butyl rubber). [3, 17]

Body Protection Protective coveralls or lab coat to prevent skin contact. [3, 17]

Wear WearWear Wear
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Caption: Mandatory Personal Protective Equipment (PPE) for handling 4-Fluorophenyl
isocyanate.

In the event of a spill, a clear and immediate protocol must be enacted to contain the

substance and protect personnel.

Spill Detected

Evacuate unnecessary personnel
and move upwind

Ensure adequate ventilation

Remove all sources of ignition
(use spark-proof tools)

Don full PPE
(respirator, gloves, goggles, suit)

Contain spill with inert material
(e.g., vermiculite, sand, earth)

Do not add water to container

Place absorbed material into a
suitable, sealed container for disposal

Wash spill site after
material pickup is complete

Dispose of waste according to
local/national regulations
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Caption: Step-by-step protocol for the safe cleanup of a 4-Fluorophenyl isocyanate spill.

Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or

water spray.[5][6]

Specific Hazards: The substance is a flammable liquid.[6] Vapors can form explosive

mixtures with air and may travel to an ignition source and flash back.[6][14] Containers may

explode when heated.[6] Combustion produces highly toxic gases, including nitrogen oxides,

carbon monoxide, hydrogen cyanide, and hydrogen fluoride.[6][14]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) in pressure-demand mode.[4][5][6]

Handling and Storage
Handling: Always work within a chemical fume hood.[14] Avoid breathing vapors or mist and

prevent contact with eyes, skin, and clothing.[8][14] Use spark-proof tools and explosion-

proof equipment.[4][6] Keep away from heat, sparks, and open flames.[4][6][8][14]

Storage: Store in a cool, dry, and well-ventilated area.[5][6] Keep refrigerated at 2-8°C for

long-term storage.[8][11] The container must be kept tightly closed to prevent moisture

contamination, as isocyanates react with water to form carbon dioxide gas, which can lead to

container rupture.[4][5] Store away from incompatible materials such as acids, strong bases,

alcohols, amines, and strong oxidizing agents.[6][14]

Disposal Considerations
Disposal of 4-Fluorophenyl isocyanate and its contaminated containers must be handled as

hazardous waste.[8] All federal, state, and local environmental regulations must be strictly

followed.[8] Do not allow the product to enter drains or waterways.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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